Cas no 886940-62-1 (2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide)

• Product Name: 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide
• CAS No: 886940-62-1
• MF: C₁₇H₂₂N₆O₃S₂
• MW: 422.524980068207
• CID: 5483647
• Update Time: 2025-05-19

2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(acetylamino)phenyl]-2-[[5-[[[(1,1-dimethylethyl)amino]carbonyl]amino]-1,3,4-thiadiazol-2-yl]thio]-
• 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide

• Inchi： 1S/C17H22N6O3S2/c1-10(24)18-11-6-5-7-12(8-11)19-13(25)9-27-16-23-22-15(28-16)20-14(26)21-17(2,3)4/h5-8H,9H2,1-4H3,(H,18,24)(H,19,25)(H2,20,21,22,26)
• InChI Key： HHIZZPIOHHBXIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NC(C)=O)=C1)(=O)CSC1=NN=C(NC(NC(C)(C)C)=O)S1

Additional information on 2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide

Introduction to 2-({5-(tert-butylcarbamoylamino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide) and Its CAS No. 886940-62-1

2-({5-(tert-butylcarbamoylamino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide) is a compound with the CAS number 886940-62-1, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a thiadiazole core and various functional groups, contribute to its unique chemical and biological properties.

The thiadiazole moiety is a heterocyclic compound that has been widely studied for its pharmacological effects. Thiadiazoles are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable in the development of drugs for treating a range of diseases. In particular, the 1,3,4-thiadiazole scaffold is frequently incorporated into drug candidates due to its stability and the ability to form hydrogen bonds with biological targets.

The presence of a tert-butylcarbamoyl group in the molecule enhances its solubility and metabolic stability. This functional group is often used in drug design to improve pharmacokinetic properties, ensuring that the drug remains active in the body for a longer period. Additionally, the sulfanyl group contributes to the molecule's ability to interact with biological molecules through sulfur-based interactions, which can be crucial for binding affinity and specificity.

The N-(3-acetamidophenyl)acetamide moiety further modulates the biological activity of the compound. Acetamides are known to enhance the bioavailability of drugs by improving solubility and reducing toxicity. The phenyl ring in this part of the molecule can also participate in hydrophobic interactions with biological targets, thereby increasing binding affinity.

Recent research has highlighted the potential of this compound in various therapeutic areas. Studies have shown that derivatives of thiadiazole have anti-inflammatory, antimicrobial, and anticancer properties. The specific combination of functional groups in 2-({5-(tert-butylcarbamoylamino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide) suggests that it may exhibit similar activities.

In vitro studies have demonstrated that this compound can inhibit the activity of certain enzymes involved in inflammatory pathways. The tert-butylcarbamoyl group and the thiadiazole core are particularly important in these interactions, as they can modulate enzyme activity through direct binding or allosteric effects. Additionally, preliminary data suggest that the compound may have antimicrobial properties against certain resistant strains of bacteria.

The anticancer potential of this molecule has also been explored. Thiadiazole derivatives have been shown to induce apoptosis in cancer cells by interacting with specific intracellular targets. The structural features of 2-({5-(tert-butylcarbamoylamino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide) make it a promising candidate for further investigation in oncology research.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques allows for the introduction of various functional groups with high precision. This is crucial for maintaining the biological activity of the molecule while improving its pharmacokinetic properties.

The development of new pharmaceuticals often involves extensive computational modeling and molecular docking studies to predict how a compound will interact with biological targets. These studies can provide valuable insights into the structure-activity relationships (SAR) of a molecule and help guide further optimization efforts. For 2-({5-(tert-butylcarbamoylamino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide), such studies have already revealed potential binding sites on target proteins that could be exploited for therapeutic intervention.

In conclusion, 2-({5-(tert-butylcarbamoylamino-1,3,4-thiadiazol-2-yl}sulfanyl)-N-(3-acetamidophenyl)acetamide) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.